Cas no 2679935-66-9 (rac-(1R,2S)-2-[2-(2,2,2-trifluoroacetamido)-1,3-thiazol-4-yl]cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-[2-(2,2,2-trifluoroacetamido)-1,3-thiazol-4-yl]cyclopropane-1-carboxylic acid
• CAS No: 2679935-66-9
• MF: C₉H₇F₃N₂O₃S
• MW: 280.223691225052
• CID: 6191407
• PubChem ID: 165911816
• Update Time: 2025-06-25

rac-(1R,2S)-2-[2-(2,2,2-trifluoroacetamido)-1,3-thiazol-4-yl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679935-66-9
• rac-(1R,2S)-2-[2-(2,2,2-trifluoroacetamido)-1,3-thiazol-4-yl]cyclopropane-1-carboxylic acid
• EN300-28285855

• Inchi： 1S/C9H7F3N2O3S/c10-9(11,12)7(17)14-8-13-5(2-18-8)3-1-4(3)6(15)16/h2-4H,1H2,(H,15,16)(H,13,14,17)/t3-,4+/m0/s1
• InChI Key： NGKGNOMGDKCRDX-IUYQGCFVSA-N
• SMILES： S1C(NC(C(F)(F)F)=O)=NC(=C1)[C@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 280.01294775g/mol
• Monoisotopic Mass: 280.01294775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 108Ų

Additional information on rac-(1R,2S)-2-[2-(2,2,2-trifluoroacetamido)-1,3-thiazol-4-yl]cyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2S)-2-[2-(2,2,2-trifluoroacetamido)-1,3-thiazol-4-yl]cyclopropane-1-carboxylic acid (CAS No. 2679935-66-9)

The compound rac-(1R,2S)-2-[2-(2,2,2-trifluoroacetamido)-1,3-thiazol-4-yl]cyclopropane-1-carboxylic acid (CAS No. 2679935-66-9) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its intricate architecture, featuring a cyclopropane ring fused with a thiazole moiety and a trifluoroacetamido group, makes it a compelling subject for researchers exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary scientific research.

One of the most intriguing aspects of rac-(1R,2S)-2-[2-(2,2,2-trifluoroacetamido)-1,3-thiazol-4-yl]cyclopropane-1-carboxylic acid is its potential role as a pharmacophore in drug design. The presence of the thiazole ring, a common motif in FDA-approved drugs, suggests its utility in targeting enzymes or receptors. Additionally, the trifluoroacetamido group enhances the molecule's metabolic stability, a critical factor in the development of long-acting therapeutics. Researchers are particularly interested in its application for anti-inflammatory and antimicrobial agents, aligning with the growing demand for new treatments against resistant pathogens.

In the context of AI-driven drug discovery, compounds like rac-(1R,2S)-2-[2-(2,2,2-trifluoroacetamido)-1,3-thiazol-4-yl]cyclopropane-1-carboxylic acid are often highlighted as candidates for virtual screening. The rise of machine learning in chemistry has enabled rapid identification of such molecules for specific biological targets. This aligns with the increasing number of searches for "AI in medicinal chemistry" and "computational drug design," reflecting the scientific community's focus on leveraging technology for faster, more efficient research.

The cyclopropane ring in this compound is another area of interest. Known for its ring strain and conformational rigidity, cyclopropane-containing molecules often exhibit enhanced binding affinity to biological targets. This has led to a surge in studies exploring small-ring systems in drug development, a topic frequently searched in academic and industrial circles. The combination of cyclopropane with a thiazole scaffold in CAS No. 2679935-66-9 presents a unique opportunity to study synergistic effects in molecular recognition.

From a synthetic perspective, the preparation of rac-(1R,2S)-2-[2-(2,2,2-trifluoroacetamido)-1,3-thiazol-4-yl]cyclopropane-1-carboxylic acid involves multi-step organic transformations, including cyclopropanation and heterocycle formation. These processes are often optimized using modern green chemistry principles, another hot topic in contemporary research. The demand for sustainable synthesis methods has grown exponentially, as evidenced by the popularity of search terms like "eco-friendly organic synthesis" and "catalytic cyclopropanation."

In summary, rac-(1R,2S)-2-[2-(2,2,2-trifluoroacetamido)-1,3-thiazol-4-yl]cyclopropane-1-carboxylic acid (CAS No. 2679935-66-9) represents a fascinating case study at the intersection of medicinal chemistry, computational biology, and sustainable synthesis. Its structural features and potential applications make it a valuable subject for ongoing and future research, particularly in addressing unmet medical needs and advancing drug discovery technologies.